Cas no 800377-30-4 (4-(2-Methylindol-1-yl)butan-2-one)

• Product Name: 4-(2-Methylindol-1-yl)butan-2-one
• CAS No: 800377-30-4
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 712732
• Update Time: 2023-08-03

4-(2-Methylindol-1-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,4-(2-methyl-1H-indol-1-yl)-
• 2-Butanone,4-(2-methyl-1-indolyl)- (4CI)
• 4-(2-Methyl-1H-indol-1-yl)butan-2-one
• 4-(2-Methylindol-1-yl)butan-2-one

• Inchi： 1S/C13H15NO/c1-10-9-12-5-3-4-6-13(12)14(10)8-7-11(2)15/h3-6,9H,7-8H2,1-2H3
• InChI Key： UTOGVQQUNONHCD-UHFFFAOYSA-N
• SMILES： O=C(C)CCN1C(C)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 201.115
• Monoisotopic Mass: 201.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 22